2-{5-methyl-2-[2-nitro-4-(trifluoromethyl)phenoxy]phenyl}-2H-benzotriazole

• Molecular Formula: C20H13F3N4O3
• Molecular Weight: 414.3 g/mol
• IUPAC Name: 2-[5-methyl-2-[2-nitro-4-(trifluoromethyl)phenoxy]phenyl]benzotriazole
• InChI: InChI=1S/C20H13F3N4O3/c1-12-6-8-18(16(10-12)26-24-14-4-2-3-5-15(14)25-26)30-19-9-7-13(20(21,22)23)11-17(19)27(28)29/h2-11H,1H3
• InChI Key: UIXIPUOIUIYZBC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC2=C(C=C(C=C2)C(F)(F)F)[N+](=O)[O-])N3N=C4C=CC=CC4=N3

Description

2-{5-methyl-2-[2-nitro-4-(trifluoromethyl)phenoxy]phenyl}-2H-benzotriazole is a complex organic compound known for its unique chemical structure and properties. This compound features a benzotriazole core substituted with a phenyl group, which is further substituted with a nitro group and a trifluoromethyl group. The presence of these functional groups imparts distinct chemical and physical properties to the compound, making it valuable in various scientific and industrial applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{5-methyl-2-[2-nitro-4-(trifluoromethyl)phenoxy]phenyl}-2H-benzotriazole typically involves multiple steps, including nitration, substitution, and cyclization reactions The process begins with the nitration of a suitable aromatic precursor to introduce the nitro groupThe final step involves the formation of the benzotriazole ring through a cyclization reaction under specific conditions .

Industrial Production Methods

Industrial production of this compound may involve optimized reaction conditions to ensure high yield and purity. This includes the use of specific catalysts, solvents, and temperature control to facilitate the reactions efficiently. The process may also involve purification steps such as recrystallization or chromatography to obtain the final product in its pure form .

Chemical Reactions Analysis

Types of Reactions

2-{5-methyl-2-[2-nitro-4-(trifluoromethyl)phenoxy]phenyl}-2H-benzotriazole undergoes various chemical reactions, including:

Oxidation: The nitro group can be reduced to an amine group under specific conditions.

Reduction: The compound can undergo reduction reactions to modify the nitro group.

Substitution: The trifluoromethyl group can participate in substitution reactions, leading to the formation of different derivatives.

Common Reagents and Conditions

Common reagents used in these reactions include reducing agents such as hydrogen gas or metal hydrides for reduction reactions, and oxidizing agents for oxidation reactions. The reactions are typically carried out under controlled temperature and pressure conditions to ensure the desired outcome .

Major Products

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, reduction of the nitro group can lead to the formation of an amine derivative, while substitution reactions can yield various trifluoromethyl-substituted derivatives .

Scientific Research Applications

2-{5-methyl-2-[2-nitro-4-(trifluoromethyl)phenoxy]phenyl}-2H-benzotriazole has a wide range of applications in scientific research, including:

Chemistry: Used as a building block for the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Explored for its potential use in drug development due to its unique chemical structure.

Industry: Utilized in the development of advanced materials, such as polymers and coatings, due to its stability and reactivity.

Mechanism of Action

The mechanism of action of 2-{5-methyl-2-[2-nitro-4-(trifluoromethyl)phenoxy]phenyl}-2H-benzotriazole involves its interaction with specific molecular targets and pathways. The nitro and trifluoromethyl groups play a crucial role in its reactivity and interaction with biological molecules. The compound may exert its effects by binding to specific enzymes or receptors, leading to modulation of their activity and subsequent biological responses .

Comparison with Similar Compounds

Similar Compounds

2-methyl-4-(trifluoromethyl)phenyl-5-thiazolyl: Known for its biological activities and used in various pharmaceutical applications.

5-(trifluoromethyl)-2-(2,3,4-trisubstituted phenyl)-1H-benzo[d]imidazole: Investigated for its antihypertensive potential.

Uniqueness

2-{5-methyl-2-[2-nitro-4-(trifluoromethyl)phenoxy]phenyl}-2H-benzotriazole stands out due to its unique combination of functional groups, which imparts distinct chemical and physical properties.